Kin of IRRE-like protein 3 isoform 2 precursor (402-419)
Description
Kin of IRRE-like protein 3
Scientific Research Applications
Role in Developmental Processes
The Irre cell-recognition module (IRM), which includes Kin of IRRE-like protein 3, plays a crucial role in various developmental contexts. This group of proteins, including Kin of IRRE-like (kirre), has been studied for their involvement in ovarian development and oogenesis in Drosophila melanogaster. These proteins exhibit dynamic transcription in pupal and adult ovaries, suggesting cooperative, although largely non-redundant, functions in these processes (Valer et al., 2018).
Prognostic Biomarker in Breast Cancer
Kin of IRRE-like Protein 1 (KIRREL) has been identified as a potential prognostic biomarker for breast cancer. Overexpression of KIRREL in breast cancer tissues is significantly correlated with Her2 status and survival outcomes, indicating its role as an independent predictor of poor prognosis in breast cancer patients (Chen et al., 2020).
Splice Variants in Adult Human Skeletal Muscle
Kirrel3, a homolog of Kin of IRRE-like protein, has been identified with multiple splice variants in adult human skeletal muscle. This discovery suggests that Kirrel3 is expressed in a pulsatile manner, potentially impacting muscle physiology and pathology (Durcan et al., 2014).
Involvement in Cellular Recognition and Organ Development
The IRM proteins, including Kin of irre, are essential in cellular interactions, such as myoblast fusion, cell sorting, axonal pathfinding, and target recognition in the optic neuropils of Drosophila. Understanding their function can elucidate the rules of neurite network formation in sensory neuropils (Fischbach et al., 2009).
properties
sequence |
VPRVGAGEREVTLTVNGP |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Kin of IRRE-like protein 3 isoform 2 precursor (402-419) |
Origin of Product |
United States |
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